Cas no 1824291-79-3 (4-Chloro-2-(2-methylpropyl)quinazoline)

• Product Name: 4-Chloro-2-(2-methylpropyl)quinazoline
• CAS No: 1824291-79-3
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 5831251
• PubChem ID: 165508045
• Update Time: 2025-06-09

4-Chloro-2-(2-methylpropyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• EN300-1267463
• 4-chloro-2-(2-methylpropyl)quinazoline
• 1824291-79-3
• 4-Chloro-2-(2-methylpropyl)quinazoline

• Inchi： 1S/C12H13ClN2/c1-8(2)7-11-14-10-6-4-3-5-9(10)12(13)15-11/h3-6,8H,7H2,1-2H3
• InChI Key： XJDIPAMIKMXIRH-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N=C(CC(C)C)N=1

Computed Properties

• Exact Mass: 220.0767261g/mol
• Monoisotopic Mass: 220.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-Chloro-2-(2-methylpropyl)quinazoline

4-Chloro-2-(2-methylpropyl)quinazoline: A Comprehensive Overview

The compound with CAS No. 1824291-79-3, commonly referred to as 4-Chloro-2-(2-methylpropyl)quinazoline, has garnered significant attention in the fields of organic chemistry and pharmacology. This quinazoline derivative is a heterocyclic aromatic compound that exhibits unique structural and functional properties, making it a subject of interest for researchers and industry professionals alike. The molecule's structure, which includes a chloro group at the 4-position and a 2-methylpropyl substituent at the 2-position, contributes to its diverse applications and potential biological activities.

Recent studies have highlighted the anticancer properties of 4-Chloro-2-(2-methylpropyl)quinazoline. Researchers have found that this compound demonstrates selective cytotoxicity against various cancer cell lines, particularly in breast and prostate cancer models. The mechanism behind this activity involves the inhibition of key enzymes and signaling pathways that are critical for cancer cell proliferation and survival. For instance, the compound has been shown to target protein kinase C (PKC), a family of enzymes known to play a pivotal role in oncogenesis.

In addition to its anticancer potential, 4-Chloro-2-(2-methylpropyl)quinazoline has also been explored for its antimicrobial properties. Studies have revealed that this compound exhibits potent activity against a range of bacterial and fungal pathogens. This makes it a promising candidate for the development of novel antimicrobial agents, especially in light of the growing concern over antibiotic resistance.

The synthesis of 4-Chloro-2-(2-methylpropyl)quinazoline involves a multi-step process that typically begins with the preparation of quinazoline derivatives. The introduction of the chloro group at the 4-position is achieved through nucleophilic substitution reactions, while the 2-methylpropyl substituent is introduced via alkylation or acylation techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From a pharmacokinetic perspective, 4-Chloro-2-(2-methylpropyl)quinazoline demonstrates favorable absorption and bioavailability profiles. Preclinical studies indicate that the compound is well-absorbed following oral administration and exhibits moderate plasma protein binding. Its half-life is sufficient to allow for once-daily dosing in potential therapeutic applications.

One of the most exciting developments involving 4-Chloro-2-(2-methylpropyl)quinazoline is its application in drug delivery systems. Researchers have successfully incorporated this compound into nanocarriers, such as liposomes and polymeric nanoparticles, to enhance its therapeutic efficacy and reduce systemic toxicity. These formulations have shown improved targeting to specific tissues and prolonged drug release profiles, making them highly promising for clinical use.

Furthermore, computational studies using molecular docking techniques have provided insights into the binding interactions of 4-Chloro-2-(2-methylpropyl)quinazoline with various biological targets. These studies have revealed that the compound interacts with key residues in enzyme active sites through hydrogen bonding and hydrophobic interactions, contributing to its potent biological activity.

In conclusion, 4-Chloro-2-(2-methylpropyl)quinazoline represents a versatile and promising molecule with applications across multiple domains of chemistry and pharmacology. Its unique structural features, coupled with its diverse biological activities, position it as a valuable tool in drug discovery and development efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing modern medicine.